Cas no 88443-77-0 (Benzeneacetic acid, 3-(acetyloxy)-)

• Product name: Benzeneacetic acid, 3-(acetyloxy)-
• CAS No: 88443-77-0
• MF: C₁₀H₁₀O₄
• MW: 194.184
• CID: 632566
• PubChem ID: 15029869

Benzeneacetic acid, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(acetyloxy)-
• 2-(3-acetyloxyphenyl)acetic acid
• 3-(Acetyloxy)benzeneacetic acid
• SCHEMBL3877144
• Benzeneacetic acid,3-(acetyloxy)-
• [3-(ACETYLOXY)PHENYL]ACETIC ACID
• BUTUODUHDBOYTP-UHFFFAOYSA-N
• DTXSID40567203
• 3-acetoxyphenylacetic acid
• 88443-77-0

• Inchi： InChI=1S/C10H10O4/c1-7(11)14-9-4-2-3-8(5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： BUTUODUHDBOYTP-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC=CC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.6±17.0 ºC (760 Torr),
• Flash Point: 123.0±14.4 ºC,
• Solubility: Slightly soluble (3.5 g/l) (25 º C),